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Compound of Interest

Compound Name:

2-((tert-

Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate

Cat. No.: B114937 Get Quote

Essential Safety and Handling Guide for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate
This guide provides critical safety, handling, and disposal information for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate, tailored for researchers, scientists,

and drug development professionals. Adherence to these protocols is essential for ensuring

laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling this compound. The recommended PPE is summarized below.
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PPE Category Item
Specifications and
Recommendations

Rationale

Eye Protection Safety Goggles

Chemical splash

goggles compliant

with EN 166 or ANSI

Z87.1 standards.

To protect eyes from

dust particles and

potential splashes of

solutions.

Hand Protection
Chemical-Resistant

Gloves

Nitrile rubber or other

suitable chemical-

resistant gloves.

To prevent skin

contact with the

compound.[1][2]

Body Protection Laboratory Coat

A standard, fully-

buttoned laboratory

coat.

To protect skin and

personal clothing from

contamination.

Respiratory Protection Mask/Respirator

An approved mask or

respirator should be

worn, especially if

dust is generated. All

handling should be

conducted in a

chemical fume hood.

[2]

To prevent inhalation

of the powdered

compound.[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-((tert-
Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate is provided below.
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Property Value

Molecular Formula C₁₄H₂₁NO₅S

Molecular Weight 315.39 g/mol

Appearance Solid

Melting Point 47-49 °C

Boiling Point 461.9 ± 28.0 °C at 760 mmHg

Density 1.189 ± 0.06 g/cm³

Flash Point 233.2 ± 24.0 °C

Solubility

Soluble in ether, ethanol, dichloromethane, ethyl

acetate, and chloroform. Slightly soluble in

water.[1]

Operational and Disposal Plans
Handling:

Wear all required personal protective equipment as detailed above.[2][3]

Ensure adequate ventilation by working in a chemical fume hood.[2][3]

Avoid the formation of dust.[3]

Do not get the chemical in eyes, on skin, or on clothing.[3]

Avoid ingestion and inhalation.[3]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container.[2][3]

Keep in a dry, cool, and well-ventilated place.[3]
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Recommended storage temperature is 2-8°C, protected from light.[1][4]

Incompatible materials to avoid include acids, bases, and reducing agents.[3]

Disposal:

Dispose of the chemical and any contaminated materials as hazardous waste.

Follow all local, state, and national regulations for chemical waste disposal.[1]

Do not allow the material to enter drains or water courses.

Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention if irritation persists.[2][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing all contaminated clothing and shoes.[2][3] If skin irritation or a

rash occurs, seek medical advice.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2][3]

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so

by medical personnel. Seek medical attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry powder, carbon dioxide, or foam. For larger fires,

water spray, fog, or foam can be used.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Hazardous combustion products may include nitrogen oxides, carbon

monoxide, and carbon dioxide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including respiratory protection, chemical-resistant gloves, and eye

protection. Ensure adequate ventilation.[2][3]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Methods for Cleaning Up: For a solid spill, carefully sweep up the material and place it into a

suitable, labeled container for disposal. Avoid generating dust. For a liquid spill, absorb the

material with an inert absorbent material such as sand or vermiculite and place it in a sealed

container for disposal.[2]

Experimental Workflow: Chemical Spill Cleanup
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Workflow for Chemical Spill Cleanup

Initial Response

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Alert others in the area

Evacuate the immediate vicinity

Assess the extent of the spill

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the spill with absorbent material

Carefully collect spilled material and absorbent

Place in a sealed, labeled hazardous waste container

Decontaminate the spill area

Dispose of waste according to regulations

Wash hands thoroughly
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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